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Compound of Interest

Compound Name: DIOPTASE

Cat. No.: B1173581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mineral dioptase, focusing on its key

physicochemical and optical properties. Detailed experimental protocols for its identification are

presented, along with structured data for comparative analysis.

Chemical and Crystallographic Properties
Dioptase is a hydrated copper cyclosilicate mineral.[1][2] Its chemical formula is most

accurately represented as Cu₆Si₆O₁₈·6H₂O, though it is also reported as CuSiO₃·H₂O.[1][3][4]

[5] The vibrant emerald-green to bluish-green color of dioptase is due to the presence of

copper ions (Cu²⁺) within its crystal structure.[6][7]

Dioptase crystallizes in the trigonal crystal system, typically forming prismatic or rhombohedral

crystals.[1][3][6] The crystal structure consists of rings of silicate tetrahedra.[1][7][8]

Property Value Source

Chemical Formula Cu₆Si₆O₁₈·6H₂O [1][2][3][9]

Crystal System Trigonal [1][3][10]

Space Group R3 [3][10]
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Physical Properties
The physical characteristics of dioptase are crucial for its preliminary identification. It has a

Mohs hardness of 5, which is comparable to that of tooth enamel.[3] Dioptase is a brittle

mineral with perfect cleavage in three directions, making it fragile and requiring careful

handling.[3][11]

Property Value Source

Mohs Hardness 5 [3][6]

Specific Gravity 3.28 - 3.35 [3][6][10]

Cleavage Perfect in three directions [3][6]

Fracture Conchoidal to uneven [3][6][10]

Luster Vitreous to sub-adamantine [3][7][10]

Streak Green [3][10]

Color Emerald-green to bluish-green [3][6][10]

Transparency Transparent to translucent [3][6]

Optical Properties
Optically, dioptase is uniaxial positive.[3] It exhibits weak to moderate pleochroism, showing

different shades of green and blue-green when viewed from different crystallographic

directions.[6]

Property Value Source

Optical Character Uniaxial (+) [3][10]

Refractive Index (nω) 1.652 - 1.658 [3][10]

Refractive Index (nε) 1.704 - 1.710 [3][10]

Birefringence (δ) 0.052 [3][12]

Pleochroism Weak; green to blue-green [6]
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Geological Occurrence and Associations
Dioptase is a relatively uncommon mineral found primarily in the oxidized zones of copper

sulfide deposits, particularly in arid or desert regions.[1][3][8] Its formation requires specific

conditions where silica becomes soluble, which is less common in the typically acidic

environment of oxidizing sulfide deposits.[1][3]

It is frequently found in association with other secondary copper minerals, including:

Malachite

Azurite

Chrysocolla[5][6]

Calcite[1][4]

Quartz[4][5]

Notable localities for high-quality dioptase specimens include Tsumeb, Namibia; the Altyn-

Tyube deposit in Kazakhstan; and various locations in the southwestern United States.[1][3][5]

Experimental Protocols for Identification
X-Ray Diffraction (XRD)
Objective: To determine the crystal structure and definitively identify the mineral.

Methodology:

A small, representative sample of the mineral is finely ground to a homogenous powder

(typically <10 μm particle size).

The powdered sample is mounted onto a sample holder, ensuring a flat, smooth surface.

The sample is placed in an X-ray diffractometer.

The instrument is configured to scan over a specific range of 2θ angles, using a

monochromatic X-ray source (commonly Cu Kα radiation).
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The diffracted X-rays are detected and their intensities are recorded as a function of the 2θ

angle.

The resulting diffraction pattern, which consists of a series of peaks at specific 2θ values, is

processed. The positions and relative intensities of these peaks are compared to a standard

reference database (e.g., the Powder Diffraction File from the International Centre for

Diffraction Data) to identify the mineral.

Specific Gravity Measurement (Hydrostatic Weighing)
Objective: To determine the specific gravity of a dioptase sample.

Methodology:

A dioptase crystal of suitable size is selected and its weight in air is measured using a

calibrated balance. This is the dry weight (DW).

A beaker of distilled water is placed on the balance, and the balance is tared to zero.

The dioptase crystal is suspended by a thin thread and fully submerged in the water,

ensuring it does not touch the sides or bottom of the beaker.

The weight of the submerged crystal is recorded. This is the suspended weight (WW).

The specific gravity (SG) is calculated using the formula: SG = DW / (DW - WW)

Refractive Index Determination (Immersion Method)
Objective: To measure the refractive indices of dioptase.

Methodology:

A small fragment of dioptase is placed on a microscope slide.

A drop of a calibrated refractive index liquid is added to the fragment, and a cover slip is

placed over it.

The slide is viewed under a petrographic microscope.
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The Becke line test is performed by slightly lowering the microscope stage (increasing the

focal distance). A bright line (the Becke line) will move into the substance with the higher

refractive index.

This process is repeated with a series of immersion liquids of known refractive indices until a

liquid is found where the Becke line is minimized or disappears, indicating a match between

the refractive index of the liquid and the mineral.

For anisotropic minerals like dioptase, this procedure is performed with plane-polarized

light, and the stage is rotated to determine the different refractive indices (nω and nε)

corresponding to the different vibration directions of light within the crystal.

Pleochroism Observation
Objective: To observe the change in color in dioptase as a function of crystallographic

orientation.

Methodology:

A thin section or a small, transparent crystal of dioptase is placed on the stage of a

polarizing microscope.

The sample is viewed using plane-polarized light (only the lower polarizer is in the light path).

The microscope stage is slowly rotated through 360 degrees.

Any changes in the color or tint of the mineral are observed and recorded. For dioptase, a

weak change from green to blue-green may be observed.

Visualizations
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Mineral Sample

Visual Examination
(Color, Luster, Crystal Habit)

Physical Property Tests

Initial observations suggest
 a copper silicate

Mohs Hardness Test
(Result: ~5)

Streak Test
(Result: Green)

Cleavage Observation
(Perfect in 3 directions) Optical Microscopy

Proceed if physical
properties are consistent

Pleochroism Observation
(Weak, green to blue-green)

Refractive Index Measurement
(nω ≈ 1.65, nε ≈ 1.70) Confirmatory Analysis

Optical properties provide
further evidence

X-Ray Diffraction (XRD)
(Confirms crystal structure)

Specific Gravity Measurement
(Result: ~3.3)

Dioptase Identified

Click to download full resolution via product page

Caption: Workflow for the identification of Dioptase.
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Caption: Relationships between Dioptase properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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